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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize false

positives in their Topaz particle picking experiments.

Frequently Asked Questions (FAQs)
Q1: Why am I getting a high number of false positives in my Topaz picking results?

A1: A high false positive rate in Topaz is often linked to the quality of the training data. If the

training set includes incorrectly picked particles, aggregates, or ice contaminants, Topaz will

learn to identify these as features of interest.[1][2] Additionally, suboptimal training parameters

or an inappropriate score threshold during particle extraction can contribute to an increased

number of false positives.[3][4]

Q2: How many particles should I manually pick for a good training set?

A2: For optimal results, it is recommended to manually pick between 500 and 2,000 high-

confidence particles for your training set.[4][5] The ideal number can depend on the

heterogeneity of your sample. It's crucial to ensure these picks are clean and accurately

centered.[4][6] While laborious, a high-quality manual picking set is fundamental to Topaz's

performance.[6]

Q3: Is it necessary to pick every single particle on the training micrographs?
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A3: No, it is not necessary to pick every particle on the micrographs you use for training. Topaz
is designed with a positive-unlabeled learning framework, which means it doesn't assume that

unlabeled areas are devoid of particles.[4] Therefore, incomplete but high-confidence manual

picking is sufficient.[4]

Q4: Should I use denoised micrographs for training Topaz?

A4: It is recommended to use denoised micrographs for the manual picking process, as this

can make it easier to identify true particles.[1] However, the actual training of the Topaz model

should be performed on the original, non-denoised micrographs.[1]

Q5: How does the 'estimated number of particles' parameter affect my results?

A5: The 'estimated number of particles' is a crucial parameter that should approximate the

average number of true particles per micrograph in your training set.[4][6] Setting this value

incorrectly can impact the model's performance. To determine the optimal value for this

parameter, it is advisable to use the Topaz Cross-Validation job available in platforms like

CryoSPARC.[5][6]

Troubleshooting Guides
Issue 1: Topaz is picking junk particles like ice or carbon
edges.
Cause: This issue typically arises from a training set that is contaminated with examples of

these junk particles. Even if you have cleaned your particle stacks using 2D classification,

some particles on the edges of carbon or in areas of thick ice may remain and be included in

the training data.[2]

Solution:

Manual Curation of Training Data: Manually inspect your training particle coordinates to

ensure they are not located on carbon edges or other contaminants.[2] This is the most

critical step for improving picking accuracy.[5]

Refine Particle Coordinates: After an initial round of picking and 2D classification, use the

resulting "good" classes to generate a cleaner set of particles for training a new Topaz
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model.[5]

Optimize Micrograph Selection: When preparing your training set, prioritize micrographs with

a high number of "good" particles and acceptable CTF and ice thickness.[5]

Issue 2: The number of false positives is still high after
cleaning the training set.
Cause: Even with a clean training set, suboptimal extraction parameters can lead to a high

number of false positives. The score threshold used during particle extraction determines the

trade-off between true positives and false positives.[3][7]

Solution:

Adjust the Score Threshold: Topaz assigns a score to each picked particle, which correlates

with the likelihood of it being a true particle.[3] By increasing the score threshold during

extraction, you can reduce the number of false positives at the cost of potentially missing

some true particles.

Use Precision-Recall Curves: The topaz precision_recall_curve command can be used to

evaluate the trade-off between precision and recall for different score thresholds on a

validation set of micrographs.[6] This allows you to choose a threshold that optimizes the F1

score or meets specific precision/recall requirements.

Post-Picking 2D Classification: After particle extraction, perform a thorough 2D classification

and discard classes that clearly represent junk or false positives.[8] This is a standard and

effective way to clean up your particle stack.

Experimental Protocols & Workflows
Protocol 1: Generating a High-Quality Training Set
This protocol outlines the steps to create a robust training set for Topaz, aimed at minimizing

false positives.

Initial Particle Picking: Perform an initial round of particle picking using a template-based or

blob-based picker.[5]
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2D Classification: Subject the initially picked particles to rigorous 2D classification to remove

obvious junk and contaminants.[5]

Curate Micrographs: Select a subset of approximately 100 micrographs that contain a high

number of "good" particles after the initial cleaning, and have good CTF and ice properties.

[5]

Manual Picking/Curation: On the selected micrographs, either manually pick 500-2000

confident particles or manually curate the existing picks to ensure they are well-centered and

represent true particles.[4][5]

Train Topaz Model: Use the curated particle coordinates and the corresponding micrographs

to train your Topaz model.[5]

Workflow for Minimizing False Positives
The following diagram illustrates a comprehensive workflow for reducing false positives in

Topaz particle picking.
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Workflow for minimizing false positives in Topaz.
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Data Presentation
Table 1: Key Parameters for Reducing False Positives in
Topaz

Parameter Recommendation Rationale

Training Set Size
500 - 2,000 manually curated

particles

A sufficiently large and clean

training set is crucial for the

model to learn the features of

true particles and avoid

learning features of junk.[4][5]

Training Data Quality

Manually verify the quality of

training data, ensuring no

particles are on carbon or

other contaminants.

If you train Topaz on junk, it will

learn to pick junk.[1][2]

Estimated Number of Particles

Should correspond to the

average number of true

particles in the training

micrographs. Use Topaz

Cross-Validation to optimize.

This parameter influences the

model's expectation of particle

density and can affect picking

performance.[4][6]

Number of Training Epochs

Consider increasing from the

default (e.g., to 30 epochs) if

results are good.

Longer training can sometimes

lead to a more refined model,

but monitor for overfitting.[6]

Extraction Score Threshold

Adjust based on a precision-

recall analysis. Higher

thresholds reduce false

positives but may decrease the

number of true positives.

This provides a direct

mechanism to control the

trade-off between sensitivity

and specificity in your final

particle set.[3][6]

Logical Diagram for Troubleshooting High False
Positives
This diagram presents a decision-making process for addressing a high number of false

positives.
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Decision tree for troubleshooting false positives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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